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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols

essential for minimizing the off-target movement of Roundup (glyphosate) spray, a critical

factor for ensuring experimental accuracy, environmental safety, and regulatory compliance.

Introduction to Spray Drift
Spray drift is the airborne movement of pesticide droplets from the application area to any

unintended site.[1][2] This phenomenon is a significant concern in agricultural and research

settings, as it can lead to damage of non-target crops, environmental contamination, and

unreliable experimental outcomes.[3][4] The primary factor influencing spray drift is the size of

the spray droplets; smaller droplets are more susceptible to off-target movement due to wind

and other environmental factors.[1][2][5] Droplets with a diameter of less than 200 microns are

particularly prone to drift.[1][2]

Key Factors Influencing Spray Drift
The potential for Roundup spray drift is influenced by a combination of equipment setup,

application technique, and environmental conditions. Understanding and controlling these

factors are paramount to minimizing off-target application.
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The selection of spray nozzles is a critical determinant of droplet size and, consequently, spray

drift.[6] Nozzles are classified based on the droplet size spectrum they produce, a system

standardized by the American Society of Agricultural and Biological Engineers (ASABE).[7][8]

[9]

Application Protocol:

Nozzle Selection: Prioritize the use of drift-reducing nozzles such as air-induction (AI) or

venturi nozzles.[3][6] These nozzles are engineered to produce larger, coarser droplets that

are less susceptible to drift.[3][10] Examples include Turbo TeeJet, AIXR TeeJet, and Hypro

Ultra Lo-Drift nozzles.[6]

Operating Pressure: Adhere to the manufacturer's recommended operating pressure for the

selected nozzle.[11] While lower pressures generally produce larger droplets, some drift-

reducing nozzles are designed to operate effectively at higher pressures while still

minimizing fine droplets.[6][12] Avoid exceeding 40 to 45 psi with standard flat-fan nozzles.

[13]

ASABE Classification: Select nozzles that produce a "Medium" to "Ultra Coarse" spray

quality according to the ASABE S572.3 standard for most systemic herbicides like

glyphosate.[9][14][15]

Table 1: ASABE S572.3 Droplet Size Classification
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Category Abbreviation Color Code
Typical Droplet
Size (microns)

Drift Potential

Extremely Fine XF Purple < 60 Highest

Very Fine VF Red 60 - 145 Very High

Fine F Orange 145 - 225 High

Medium M Yellow 225 - 325 Moderate

Coarse C Blue 325 - 400 Low

Very Coarse VC Green 400 - 500 Very Low

Extremely

Coarse
XC White 500 - 650 Lowest

Ultra Coarse UC Black > 650 Minimal

Source: Adapted from ASABE S572.3 Standard[7][8][9][15]

Sprayer and Application Parameters
Proper sprayer setup and operation are crucial for effective drift management.

Application Protocol:

Boom Height: Maintain the lowest possible boom height that still allows for uniform spray

coverage.[6][16] For 110-degree nozzles with 20-inch spacing, a boom height of 15 to 18

inches above the target is recommended.[6] A general guideline is to keep the boom 24

inches or less above the crop canopy.[6][16]

Travel Speed: Reduce sprayer ground speed, ideally to less than 10 mph.[12] Higher speeds

can create air turbulence that lifts smaller droplets, increasing their potential to drift.[10][12]

Spray Volume: Increasing the carrier volume (e.g., from 10 to 20 gallons per acre) can help

in producing larger droplets and reducing drift.[12]

Table 2: Effect of Application Parameters on Spray Drift
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Parameter To Minimize Drift Rationale

Nozzle Type Air-Induction, Turbo, Pre-orifice
Produces larger, coarser

droplets.[3][10]

Operating Pressure Lower (for standard nozzles) Increases droplet size.[6]

Boom Height Lower (e.g., < 24 inches)
Reduces droplet exposure to

wind.[6][16]

Travel Speed Slower (e.g., < 10 mph)
Minimizes air turbulence and

vortex effects.[12]

Spray Volume Higher (e.g., > 15 GPA)

Can increase droplet size and

reduce concentration of active

ingredient in driftable fines.[12]

[17]

Environmental Conditions
Environmental factors at the time of application play a significant role in spray drift.

Application Protocol:

Wind Speed and Direction: Apply Roundup when wind speeds are low, ideally between 3

and 7 mph.[6][12] Avoid spraying in calm conditions (< 3 mph), as this may indicate a

temperature inversion, or in high winds (> 10 mph).[6][18] Always spray when the wind is

blowing away from sensitive areas.[12][13]

Temperature and Humidity: Avoid spraying during hot and dry conditions (temperatures >

85°F and low relative humidity).[1][2] High temperatures and low humidity increase the rate

of droplet evaporation, leading to smaller droplets that are more prone to drift.[1][2][17]

Temperature Inversions: Do not spray during a temperature inversion.[6][17] This

atmospheric condition, where a layer of warm air traps cooler air near the ground, can lead

to the long-distance drift of fine spray particles.[6][17] Inversions are common in the early

morning or late evening under clear skies and calm winds.[17]
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Drift-reducing adjuvants can be added to the spray tank to modify the physical properties of the

spray solution and reduce the formation of fine droplets.[11][19] These adjuvants, often

polymers, increase the viscosity of the spray mixture, resulting in a coarser droplet spectrum.

[19]

Application Protocol:

Product Selection: Choose a drift-reducing adjuvant that is compatible with Roundup and

the specific nozzle type being used.[12][20]

Label Instructions: Always follow the adjuvant manufacturer's label instructions for mixing

ratios and application guidelines.[20]

Integrated Approach: While beneficial, drift-reducing adjuvants should be used as part of an

integrated drift management strategy and not as a substitute for proper nozzle selection and

application practices.[18][21] Research indicates that nozzle selection often has a greater

impact on drift reduction than adjuvants alone.[21]

Experimental Protocols
The following are generalized protocols for evaluating the effectiveness of different drift-

reduction techniques.

Protocol for Evaluating Nozzle Performance
Objective: To quantify the droplet size distribution and drift potential of different spray nozzles.

Methodology:

Nozzle Selection: Choose a range of nozzles for comparison (e.g., standard flat-fan, pre-

orifice, air-induction).

Sprayer Setup: Mount the selected nozzle on a laboratory or field sprayer.

Operating Parameters: Set the desired operating pressure and flow rate according to the

manufacturer's specifications.

Droplet Size Analysis:
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Utilize a laser diffraction instrument to measure the droplet size spectrum produced by

each nozzle under static conditions.

Determine key droplet size parameters, including the Volume Median Diameter (VMD or

Dv0.5), Dv0.1, and Dv0.9.[9]

Calculate the percentage of the spray volume comprised of fine droplets (< 150-200

microns).

Wind Tunnel Analysis:

Place the spraying system in a wind tunnel with a controlled wind speed.

Position water-sensitive paper or other collection media at various distances downwind

from the nozzle.

Quantify the spray deposition at each collection point to determine the drift profile.

Data Analysis: Compare the droplet size spectra and drift profiles for each nozzle to assess

their relative drift potential.

Protocol for Assessing the Efficacy of Drift-Reducing
Adjuvants
Objective: To determine the effect of a drift-reducing adjuvant on droplet size and spray drift.

Methodology:

Spray Solution Preparation: Prepare two spray solutions: one with Roundup and water, and

another with Roundup, water, and the recommended concentration of the drift-reducing

adjuvant.

Nozzle Selection: Choose a standard nozzle type for the evaluation.

Droplet Size and Drift Analysis: Repeat the procedures outlined in Protocol 3.1 for both spray

solutions.
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Data Analysis: Compare the droplet size spectra and drift profiles of the two solutions to

quantify the adjuvant's impact on drift reduction.
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Caption: Key factors influencing Roundup spray drift potential.
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Caption: Workflow for evaluating drift reduction strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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